Cas no 652965-03-2 (Propanedial, (2-methoxyphenyl)-)

• Product Name: Propanedial, (2-methoxyphenyl)-
• CAS No: 652965-03-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 401571
• PubChem ID: 53434166
• Update Time: 2025-04-19

Propanedial, (2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedial, (2-methoxyphenyl)-
• 2-(2-methoxyphenyl)propanedial
• SCHEMBL15331984
• DTXSID10700680
• 652965-03-2
• (2-Methoxyphenyl)propanedial
• AKOS006278293

• Inchi： 1S/C10H10O3/c1-13-10-5-3-2-4-9(10)8(6-11)7-12/h2-8H,1H3
• InChI Key： WDIRQJLJRVMFLT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C=O)C=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37